Cas no 304693-64-9 (ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate)
Ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate is a fluorinated pyrimidine derivative widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its trifluoromethyl group enhances metabolic stability and lipophilicity, making it valuable in drug discovery for optimizing bioavailability. The ester functionality allows for further derivatization, enabling versatile applications in cross-coupling reactions and nucleophilic substitutions. This compound exhibits high purity and consistent reactivity, supporting precise synthetic routes. Its structural features contribute to the development of biologically active molecules, particularly in the design of kinase inhibitors and antimicrobial agents. Suitable for controlled environments, it is typically handled under inert conditions to preserve stability.
304693-64-9 structure
Product Name:ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate
CAS No:304693-64-9
MF:C8H7F3N2O2
MW:220.148592233658
MDL:MFCD09754048
CID:829267
PubChem ID:21936133
Update Time:2025-06-07
ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate
- ETHYL 2-TRIFLUOROMETHYLPYRIMIDINE-5-CARBOXYLATE
- SCHEMBL346837
- MFCD09754048
- AB51523
- AKOS005146370
- CS-0042048
- SS-5108
- J-520660
- SY027425
- 5-Pyrimidinecarboxylic acid, 2-(trifluoromethyl)-, ethyl ester
- ethyl2-(trifluoromethyl)pyrimidine-5-carboxylate
- Ethyl 2-(trifluoromethyl)-5-pyrimidinecarboxylate
- ethyl 2-trifluoromethyl-pyrimidine-5-carboxylate
- 2-TRIFLUOROMETHYL-PYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER
- 304693-64-9
- DB-001023
- BCP27305
- DTXSID00620348
-
- MDL： MFCD09754048
- Inchi： 1S/C8H7F3N2O2/c1-2-15-6(14)5-3-12-7(13-4-5)8(9,10)11/h3-4H,2H2,1H3
- InChI Key： LRUCUGOOQHJEQP-UHFFFAOYSA-N
- SMILES： FC(C1N=CC(C(=O)OCC)=CN=1)(F)F
Computed Properties
- Exact Mass: 220.04600
- Monoisotopic Mass: 220.046
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 52.1A^2
Experimental Properties
- Density: 1.344
- Melting Point: NA
- Boiling Point: 194 ºC
- Flash Point: 71 ºC
- Refractive Index: 1.448
- PSA: 52.08000
- LogP: 1.67210
- Vapor Pressure: 0.4±0.4 mmHg at 25°C
ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A033000113-10g |
Ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate |
304693-64-9 | 97% | 10g |
$171.06 | 2023-09-02 | |
| Alichem | A033000113-25g |
Ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate |
304693-64-9 | 97% | 25g |
$345.20 | 2023-09-02 | |
| Fluorochem | 092121-250mg |
Ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate |
304693-64-9 | 95% | 250mg |
￡13.00 | 2022-02-28 | |
| Fluorochem | 092121-1g |
Ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate |
304693-64-9 | 95% | 1g |
￡32.00 | 2022-02-28 | |
| Fluorochem | 092121-5g |
Ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate |
304693-64-9 | 95% | 5g |
￡100.00 | 2022-02-28 | |
| Fluorochem | 092121-10g |
Ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate |
304693-64-9 | 95% | 10g |
￡170.00 | 2022-02-28 | |
| TRC | E930603-10mg |
Ethyl 2-(Trifluoromethyl)pyrimidine-5-carboxylate |
304693-64-9 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E930603-50mg |
Ethyl 2-(Trifluoromethyl)pyrimidine-5-carboxylate |
304693-64-9 | 50mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E930603-100mg |
Ethyl 2-(Trifluoromethyl)pyrimidine-5-carboxylate |
304693-64-9 | 100mg |
$ 80.00 | 2022-06-05 | ||
| Chemenu | CM112491-5g |
ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate |
304693-64-9 | 97% | 5g |
$122 | 2021-08-06 |
ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:304693-64-9)ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate
Order Number:A15463
Stock Status:in Stock
Quantity:25g/10g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:00
Price ($):374.0/176.0
Email:sales@amadischem.com
ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:304693-64-9)ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate
Purity:99%/99%
Quantity:25g/10g
Price ($):374.0/176.0